Cas no 93805-09-5 (1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester)

1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester structure
93805-09-5 structure
Product Name:1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester
CAS No:93805-09-5
MF:C8H12N2O3
MW:184.192481994629
CID:812572
PubChem ID:3022472
Update Time:2025-04-19

1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester
    • 2-methylpropyl 2-oxo-1,3-dihydroimidazole-4-carboxylate
    • isobutyl 2,3-dihydro-2-oxo-1H-imidazole-4-carboxylate
    • NS00039641
    • EINECS 298-490-6
    • DTXSID80239699
    • 93805-09-5
    • Isobutyl 2-oxo-2,3-dihydro-1H-imidazole-4-carboxylate
    • Inchi: 1S/C8H12N2O3/c1-5(2)4-13-7(11)6-3-9-8(12)10-6/h3,5H,4H2,1-2H3,(H2,9,10,12)
    • InChI Key: HMMXWWBZHZHPNU-UHFFFAOYSA-N
    • SMILES: O(C(C1=CNC(N1)=O)=O)CC(C)C

Computed Properties

  • Exact Mass: 184.085
  • Monoisotopic Mass: 184.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.489
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